N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)-3-methylbutanamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-methyl-N-(4-propan-2-ylphenyl)butanamide
• InChI: InChI=1S/C18H25NO3S/c1-13(2)11-18(20)19(17-9-10-23(21,22)12-17)16-7-5-15(6-8-16)14(3)4/h5-10,13-14,17H,11-12H2,1-4H3
• InChI Key: VPLGDDQBKMLUID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N(C1CS(=O)(=O)C=C1)C2=CC=C(C=C2)C(C)C
• Molecular Formula: C18H25NO3S
• Molecular Weight: 335.5 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)-3-methylbutanamide is a chemical compound that is used in scientific research. It is a synthetic compound that was first synthesized in 2010. This compound has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)-3-methylbutanamide is not fully understood. However, it has been found to have potential anti-inflammatory and anti-cancer properties. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the development of cancer and inflammation.
Biochemical and Physiological Effects:
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)-3-methylbutanamide has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the development of cancer and inflammation. It has also been found to have potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)-3-methylbutanamide has several advantages for lab experiments. It is a synthetic compound that is easy to synthesize and purify. It has been found to have potential therapeutic effects for the treatment of various diseases. However, there are also limitations to using this compound in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Further research is needed to fully understand its potential applications.

Future Directions

There are several future directions for research on N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)-3-methylbutanamide. Further research is needed to fully understand its mechanism of action and potential therapeutic effects. It may also be useful to investigate its potential applications in other fields of research, such as materials science and nanotechnology. Additionally, further research is needed to investigate its potential side effects and toxicity.

Synthesis Methods

The synthesis of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)-3-methylbutanamide involves a multi-step process. The first step involves the reaction of 2,3-dihydrothiophene-1,1-dioxide with 4-isopropylphenylmagnesium bromide to form the intermediate product. The intermediate product is then reacted with 3-methyl-2-butanone to form the final product.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)-3-methylbutanamide has potential applications in various fields of scientific research. It has been found to have potential applications in medicinal chemistry, biochemistry, and pharmacology. It has been found to have potential therapeutic effects for the treatment of various diseases, including cancer, inflammation, and neurological disorders.